(S)-3-hydroxybutanoyl-CoA
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Overview
Description
(S)-3-hydroxybutanoyl-CoA is a 3-hydroxybutanoyl-CoA. It has a role as an Escherichia coli metabolite and a mouse metabolite. It derives from a (S)-3-hydroxybutyric acid. It is a conjugate acid of a this compound(4-).
Scientific Research Applications
Enzyme Function and Metabolic Pathways
(S)-3-hydroxybutanoyl-CoA is a key intermediate in the metabolic pathways of fatty acid degradation and synthesis. The enzyme (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB’) from Ralstonia eutropha H16 has been characterized for its ability to convert trans-crotonyl-CoA to 3-hydroxybutyryl-CoA and then to acetoacetyl-CoA, showcasing the enzyme's pivotal role in fatty acid metabolism and potential biotechnological applications (Volodina & Steinbüchel, 2014).
Biotechnological Applications
Metabolic engineering strategies have utilized this compound for the production of valuable biochemicals. For instance, an engineered Saccharomyces cerevisiae strain has been developed to produce (S)-3-hydroxybutyrate (S-3HB), a precursor for biodegradable polymers and fine chemicals, by introducing a biosynthetic pathway that includes this compound as an intermediate (Yun et al., 2015).
Metabolic Pathway Engineering
Efforts to optimize the metabolic pathways involving this compound have led to significant improvements in the production of related compounds. For example, the functional balance between enzymes in the malonyl-CoA pathway for 3-hydroxypropionate biosynthesis was optimized, resulting in a substantial increase in 3-hydroxypropionate production, highlighting the importance of metabolic balance in biosynthetic pathways (Liu et al., 2016).
Implications for Screening and Therapeutic Applications
The understanding of this compound and its associated enzymes has also facilitated the development of screening techniques and potential therapeutic applications. For instance, a P(3HB)-concentration-dependent fluorescent staining screening technique was developed to identify cells possessing active R-hydratase, an enzyme involved in the synthesis of poly[(R)-3-hydroxybutyrate] from this compound (Sato et al., 2007).
Properties
Molecular Formula |
C25H42N7O18P3S |
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Molecular Weight |
853.6 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S)-3-hydroxybutanethioate |
InChI |
InChI=1S/C25H42N7O18P3S/c1-13(33)8-16(35)54-7-6-27-15(34)4-5-28-23(38)20(37)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-19(49-51(39,40)41)18(36)24(48-14)32-12-31-17-21(26)29-11-30-22(17)32/h11-14,18-20,24,33,36-37H,4-10H2,1-3H3,(H,27,34)(H,28,38)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41)/t13-,14+,18+,19+,20-,24+/m0/s1 |
InChI Key |
QHHKKMYHDBRONY-VKBDFPRVSA-N |
Isomeric SMILES |
C[C@@H](CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
SMILES |
CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
Canonical SMILES |
CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
Origin of Product |
United States |
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